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Introduction

The DIMT1 (DIM1 rRNA Methyltransferase and Ribosome Maturation Factor) pre-designed
SiRNA Set A provides a powerful tool for the targeted knockdown of DIMT1 gene expression.[1]
[2] DIMTL1 is a crucial enzyme responsible for the dimethylation of adjacent adenosines on the
18S rRNA, a critical step in ribosome biogenesis.[1][2][3] Dysregulation of DIMT1 has been
implicated in various cellular processes and diseases, including cancer and metabolic disorders
like type 2 diabetes.[2][4][5] Specifically, silencing of DIMT1 has been shown to impact protein
synthesis, mitochondrial function, and insulin secretion.[4][6][7] These application notes provide
a comprehensive guide to effectively use the DIMT1 pre-designed siRNA Set A, from initial
handling and transfection to validation of knockdown and analysis of downstream effects.

Product Information
e Product Name: DIMT1 pre-designed siRNA Set A
o Contents: 3 unique pre-designed siRNAs targeting human DIMT1, 1 negative control SiRNA,

1 positive control siRNA (e.g., targeting a housekeeping gene like GAPDH), and a FAM-
labeled negative control for transfection efficiency monitoring.[8][9]
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o Storage: Store lyophilized siRNA at -20°C. Once reconstituted, aliquot and store at -20°C or
-80°C. Avoid repeated freeze-thaw cycles.[9][10][11]

Key Applications

¢ Functional Genomics: Investigate the role of DIMTL1 in various cellular processes such as
cell proliferation, apoptosis, and metabolism.

o Target Validation: Validate DIMT1 as a potential therapeutic target in drug discovery
programs.

o Pathway Analysis: Elucidate the signaling pathways regulated by DIMTL1.

Signaling Pathway Involving DIMT1

The following diagram illustrates the central role of DIMT1 in ribosome biogenesis and its
downstream effects on cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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